Cas no 19719-03-0 (3-(acetylamino)-5-(butanoylamino)-2,4,6-triiodobenzoic acid)

• Product name: 3-(acetylamino)-5-(butanoylamino)-2,4,6-triiodobenzoic acid
• CAS No: 19719-03-0
• MF: C₁₃H₁₃I₃N₂O₄
• MW: 641.966740369797
• CID: 1388511
• PubChem ID: 29756

3-(acetylamino)-5-(butanoylamino)-2,4,6-triiodobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(acetylamino)-5-(butanoylamino)-2,4,6-triiodobenzoic acid
• 3-acetamido-5-(butanoylamino)-2,4,6-triiodobenzoic acid
• BRN 3007406
• 3-Acetamido-5-butyramido-2,4,6-triiodobenzoic acid
• 19719-03-0
• DTXSID20173386
• BENZOIC ACID, 3-ACETAMIDO-5-BUTYRAMIDO-2,4,6-TRIIODO-

• Inchi： InChI=1S/C13H13I3N2O4/c1-3-4-6(20)18-12-9(15)7(13(21)22)8(14)11(10(12)16)17-5(2)19/h3-4H2,1-2H3,(H,17,19)(H,18,20)(H,21,22)
• InChI Key： IPNDNFJSENPAHV-UHFFFAOYSA-N
• SMILES： CCCC(=O)NC1=C(C(=C(C(=C1I)NC(=O)C)I)C(=O)O)I

Computed Properties

• Exact Mass: 641.79959
• Monoisotopic Mass: 641.8009g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 95.5Ų
• XLogP3: 2.6

Experimental Properties

• PSA: 95.5